Cas no 1065620-57-6 (2-Pyrazinecarbonitrile, 1,6-dihydro-6-oxo-)

• Product Name: 2-Pyrazinecarbonitrile, 1,6-dihydro-6-oxo-
• CAS No: 1065620-57-6
• MF: C₅H₃N₃O
• MW: 121.096820116043
• CID: 4823673
• Update Time: 2023-08-18

2-Pyrazinecarbonitrile, 1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile, 1,6-dihydro-6-oxo-
• 6-Cyano-2-hydroxypyrazine
• 6-oxo-1H-pyrazine-2-carbonitrile
• 6-oxo-1,6-dihydropyrazine-2-carbonitrile

• Inchi： 1S/C5H3N3O/c6-1-4-2-7-3-5(9)8-4/h2-3H,(H,8,9)
• InChI Key： UXVJNSFBGOCALV-UHFFFAOYSA-N
• SMILES： O=C1C=NC=C(C#N)N1

Computed Properties

• Exact Mass: 121.028
• Monoisotopic Mass: 121.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 65.2